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Technical Support Center: Small-Flame
Ignitability Tests
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

ensuring consistent ignition sources for small-flame ignitability tests.

Troubleshooting Guide
This guide addresses common issues encountered during small-flame ignitability
experiments.

Issue: Flame is uneven, flickering, or unstable.

Possible Cause 1: Incorrect Gas and Air Mixture. An improper ratio of gas to air is a primary

cause of unstable flames.[1]

Solution: Adjust the air intake collar on the burner. Closing the air hole will produce a

cooler, more luminous yellow flame, while opening it will result in a hotter, blue flame.[2][3]

For many standardized tests, a specific flame color and height are required.

Possible Cause 2: Blockage in the Burner Tube or Gas Jet. Debris, soot, or other residues

can accumulate in the burner tube or at the gas jet, obstructing gas flow.[1]
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Solution: Turn off the gas supply and allow the burner to cool completely. Disassemble the

burner and clean the barrel and gas jet using a small brush or compressed air.[1][4]

Possible Cause 3: Inconsistent Gas Supply. Fluctuations in the gas line pressure can lead to

a flickering flame.

Solution: Ensure the gas supply is fully open and that there are no leaks or blockages in

the gas line.[1] Verify that the gas regulator is functioning correctly.

Possible Cause 4: Drafts or Air Currents. Air movement in the laboratory can disturb the

flame.[1]

Solution: Conduct the experiment in a draft-free environment, such as a fume hood with

the sash at the appropriate height.[5]

Issue: Flame "blows out" or extinguishes frequently.

Possible Cause 1: Excessive Gas or Air Flow. If the velocity of the gas/air mixture exceeds

the flame speed, the flame can lift off the burner and be extinguished.[6][7]

Solution: Reduce the gas flow at the main valve and/or decrease the air intake by

adjusting the collar.[6]

Possible Cause 2: Incorrect Burner Positioning. The orientation and distance of the burner

from the specimen can affect airflow around the flame.

Solution: Ensure the burner is positioned according to the specifications of the test

standard being followed.

Issue: "Flashback" - Flame burns inside the burner tube.

Possible Cause: The gas flow rate is too low, and the flame speed is greater than the gas

velocity, causing the flame to travel down the burner tube.[6] This can also be promoted by

an excess of primary air.[6]

Solution: Immediately turn off the gas supply. Allow the burner to cool. Before re-igniting,

increase the gas flow slightly or reduce the primary air intake by closing the air shutter.[6]
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Issue: Yellow, sooty flame when a blue flame is required.

Possible Cause: Insufficient air is mixing with the gas, leading to incomplete combustion.[2]

[3]

Solution: Gradually open the air intake collar on the burner until a stable, blue flame of the

desired height is achieved.[3][8]

Frequently Asked Questions (FAQs)
Q1: How do I achieve the correct flame height for my test?

A1: The flame height is adjusted using the gas control needle valve on the burner or the

regulator on the gas supply.[9] Use a flame height gauge or a ruler as specified in the test

standard (e.g., UL 94 requires a 20 mm high blue flame for vertical burn tests) to ensure

accuracy.[10][11]

Q2: How often should I clean the burner?

A2: Regular inspection and cleaning are crucial for consistent performance. It is good practice

to inspect the burner for any debris or buildup before each use.[1] A thorough cleaning should

be performed periodically, especially if inconsistent flame behavior is observed.[12]

Q3: What type of gas should I use?

A3: The type of gas is often specified by the test standard. Methane, propane, and butane are

commonly used.[13][14] It is critical to use the gas specified in the protocol to ensure the

correct flame temperature and characteristics.

Q4: Can the color of the material being tested affect the test results?

A4: Yes, for some materials, colorants can influence the flammability characteristics. A material

may pass a flammability test in one color but fail in another.[15]

Q5: Why is the thickness of the specimen important?

A5: Flammability ratings, such as those in UL 94, are dependent on the thickness of the

material. A material that passes at a certain thickness may fail at a lesser thickness.[16]
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Data Summary Table
The following table summarizes key quantitative parameters for common small-flame

ignitability tests.

Parameter UL 94 V-0, V-1, V-2 UL 94 5VA, 5VB ISO 11925-2

Specimen Dimensions
125 mm x 13 mm x

Thickness

Bar: 125x13xT mm;

Plaque: 150x150xT

mm

250 mm x 90 mm x

Thickness

Ignition Source
50W Burner (ASTM

D5025)
500W Burner Gas Flame (Propane)

Flame Height 20 mm
125 mm (40 mm inner

blue cone)
20 mm

Flame Application

Time

Two 10-second

applications

Five 5-second

applications
15 or 30 seconds

Flame Application

Angle

90° to specimen

bottom edge

20° from vertical to

specimen corner

45° to specimen

surface or edge

Key Observations

Afterflame time,

afterglow time,

dripping and ignition

of cotton

Afterflame+afterglow

time, burn-through

(hole), dripping

Flame spread past

150mm mark, ignition

of filter paper by

droplets

Experimental Protocols
Protocol 1: UL 94 Vertical Burn Test (V-0, V-1, V-2)

This protocol is a summary of the general procedure. Users must refer to the official UL 94

standard for complete details.

Specimen Conditioning: Condition two sets of five specimens each. One set at 23°C and

50% relative humidity for 48 hours, and the second set in an air-circulating oven at 70°C for

7 days.[10]

Apparatus Setup:
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Place the test apparatus in a draft-free chamber.

Mount a specimen vertically from a clamp at its upper end.

Position a layer of dry absorbent surgical cotton 300 mm below the specimen.[10]

Burner and Flame Setup:

Use a Bunsen burner conforming to ASTM D5025.[15][17]

Ignite the burner and adjust the gas flow and air intake to produce a stable, 20 mm high

blue flame.[10][18]

Test Procedure:

Apply the flame centrally to the bottom edge of the specimen for 10 seconds.[10]

Remove the flame and record the afterflame time (t1).

As soon as flaming combustion ceases, immediately re-apply the flame for another 10

seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

[18]

Record whether any flaming drips ignite the cotton below.[10]

Note if the specimen burns up to the holding clamp.[10]

Repeat: Test all conditioned specimens.

Classification: Classify the material as V-0, V-1, or V-2 based on the criteria for afterflame

times, total flaming time for the set, afterglow time, and dripping behavior as specified in the

standard.[10][11][19][20]

Diagrams
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Troubleshooting Workflow for Inconsistent Flame

Start: Inconsistent Flame Observed

Check Gas/Air Mixture

Adjust Air Intake Collar

Incorrect

Check Gas Supply & Pressure

Correct

Ensure Gas Line is Open
and Regulator is Stable

Unstable

Inspect Burner for Blockage

Stable

Turn off Gas, Cool, and
Clean Burner Tube & Jet

Yes

Check for Drafts

No

Use Draft Shield or Fume Hood

Yes

End: Stable Flame Achieved

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for an inconsistent ignition flame.
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Experimental Workflow for UL 94 Vertical Burn Test

1. Specimen Preparation
(125x13mm)

2. Conditioning
(23°C/50%RH for 48h or 70°C for 7 days)

3. Apparatus Setup
(Vertical Clamp, Cotton Below)

4. Flame Calibration
(20mm Blue Flame)

5. First Flame Application
(10 seconds)

6. Record Afterflame (t1)

7. Second Flame Application
(10 seconds)

8. Record Afterflame (t2)
& Afterglow (t3)

9. Observe Dripping
& Cotton Ignition

10. Classify Result
(V-0, V-1, V-2)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1175610?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1175610#ensuring-consistent-ignition-sources-in-
small-flame-ignitability-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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